6-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3,4,9-tetrahydro-2H-beta-carboline-2-carboxamide

• IUPAC Name: 6-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxamide
• InChI: InChI=1S/C22H21ClN4O4/c23-13-1-3-17-16(9-13)15-5-6-27(12-18(15)26-17)22(29)24-11-21(28)25-14-2-4-19-20(10-14)31-8-7-30-19/h1-4,9-10,26H,5-8,11-12H2,(H,24,29)(H,25,28)
• InChI Key: PHBMBMLXSOKCFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C3=C(N2)C=CC(=C3)Cl)C(=O)NCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H21ClN4O4
• Molecular Weight: 440.9 g/mol

Description

The compound 6-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3,4,9-tetrahydro-2H-beta-carboline-2-carboxamide is a β-carboline derivative featuring a fused tricyclic core (tetrahydro-β-carboline) substituted with a chlorine atom at position 4. The structure includes a 2,3-dihydro-1,4-benzodioxin moiety linked via an amide bond to the ethyl side chain.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocyclic Systems

β-Carboline vs. Benzothiazole/Thiazolidinone Derivatives

The target compound’s β-carboline core distinguishes it from benzothiazole/thiazolidinone hybrids (e.g., N-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamide (4g, )). While β-carbolines are planar, tricyclic alkaloids, benzothiazoles are bicyclic systems with sulfur and nitrogen atoms. The thiazolidinone ring in introduces a ketone and sulfur, which may enhance hydrogen bonding and redox activity compared to the β-carboline’s indole-like nitrogen .

Benzodioxin vs. Benzodithiazine Derivatives

The 2,3-dihydro-1,4-benzodioxin group in the target compound contrasts with the 1,4,2-benzodithiazine system in 6-chloro-3-methylthio-1,1-dioxo-1,4,2-benzodithiazine-7-carboxylate (). The latter contains two sulfur atoms and a sulfonyl group (SO₂), contributing to higher polarity (IR: 1340–1155 cm⁻¹ for SO₂) compared to the oxygen-rich benzodioxin (IR: C=O at ~1740 cm⁻¹) .

Substituent Effects

Chlorine Substitution

The chlorine atom at position 6 in the target compound is analogous to chlorophenyl substituents in N-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamide (4g, ).

Amide Linkages

The amide bond in the target compound is structurally similar to N-(3-ethyl-4-methoxy-6-nitro-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (). Both feature benzodioxin-linked carboxamides, but the target’s ethyl spacer may confer conformational flexibility absent in rigid benzothiazol-2-ylidene systems .

Spectroscopic and Physical Properties

Property	Target Compound	Benzodithiazine ()	Benzothiazole-Thiazolidinone ()
IR Stretches (cm⁻¹)	~1740 (amide C=O)	1740 (ester C=O), 1340–1155 (SO₂)	~1650 (amide C=O), 2235 (C≡N in analogs)
Melting Point	Not reported	252–253°C (dec.)	Varies (e.g., 4g: ~180–200°C)
NMR Shifts (δ, ppm)	N-CH₃: ~3.3, aromatic H: ~8.0–8.3	N-CH₃: 3.30, H-5: 8.09	Chlorophenyl H: ~7.2–7.8

Key Differentiators and Implications

Hybrid Scaffold : The β-carboline-benzodioxin hybrid may offer dual mechanisms of action compared to single-heterocycle systems like benzothiazoles.

Flexibility vs. Rigidity : The ethyl spacer in the target compound could improve bioavailability over rigid fused-ring analogs (e.g., ).